Cas no 21205-91-4 (9-BBN Dimer (Technical Grade))

• Product Name: 9-BBN Dimer (Technical Grade)
• CAS No: 21205-91-4
• MF: C₁₆H₂₈B₂
• MW: 242.015524864197
• MDL: MFCD00168069
• CID: 51744
• PubChem ID: 24850763
• Update Time: 2025-06-07

9-BBN Dimer (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• 9-BBN dimer
• 9-BBN-Dimer
• 9-Borabicyclo[3.3.1]nonane dimer
• 9-BBN CRYSTALLINE DIMER
• 9-BBN,0.5MsolutioninTHF
• 9-BBN,Dimmer
• 9-BBN-H dimer
• 9-Borabicyclo[3.3.1]nonane dimer,9-BBN
• Bis-9-borabicyclo[3.3.1]nonane
• DICYCLO[3,3,1]9-BORON OCTYL POLYMER
• 9-BBN
• 9-Borabicyclo[3.3.1]nonane dimer; 9-BBN dimer
• 9,9'-Bi-9-borabicyclo[3.3.1]nonane
• IYDIZBOKVLHCQZ-UHFFFAOYSA-N
• 205B914
• 1,1-(1,5-Cyclooctanediyl)-2,2-(1,5-cyclooctanediyl)diborane(4)
• AKOS015916583
• WAA20591
• CS-15681
• DTXSID60462342
• 21205-91-4
• 146681-70-1
• 9-BBN Dimer (Technical Grade)
• MFCD00168069
• 9-(9-borabicyclo[3.3.1]nonan-9-yl)-9-borabicyclo[3.3.1]nonane
• F17442
• 9-{9-BORABICYCLO[3.3.1]NONAN-9-YL}-9-BORABICYCLO[3.3.1]NONANE
• 9-BBN dimer; 9-Borabicyclo[3.3.1]nonane dimer; 9-Borabicyclononane dimer; Bis- 9-borabicyclo[3.3.1]nonane; 1,1:2,2-bis(1,5-Cyclooctanediyl)-diborane

• MDL： MFCD00168069
• Inchi： 1S/C16H28B2/c1-5-13-7-2-8-14(6-1)17(13)18-15-9-3-10-16(18)12-4-11-15/h13-16H,1-12H2
• InChI Key： IYDIZBOKVLHCQZ-UHFFFAOYSA-N
• SMILES： C12B(B3C4CCCC3CCC4)C(CCC1)CCC2

Computed Properties

• Exact Mass: 242.23800
• Monoisotopic Mass: 242.2377112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u7c89\u672b","dst":"powder"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: No data available
• Melting Point: 150-152 °C (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Soluble in tetrahydrofuran, ether, hexane, benzene, toluene, carbon tetrachloride, chloroform, dichloromethane and dimethylsulfide. Slightly soluble in cyclohexane, dimethoxyethane, diglyme and dioxane.
• PSA: 0.00000
• LogP: 5.27080
• Sensitiveness: Air & Moisture Sensitive
• Vapor Pressure: No data available

9-BBN Dimer (Technical Grade) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H228-H261-H315-H319-H335
• Warning Statement： P210-P231+P232-P261-P305+P351+P338-P422
• Hazardous Material transportation number：UN 3396
• WGK Germany：3
• Hazard Category Code： 11-14/15-36/37/38
• Safety Instruction： S26-S43
• FLUKA BRAND F CODES：10-16
• Hazardous Material Identification：
• Packing Group：I
• Hazard Level：4.2
• Safety Term：4.2
• Packing Group：I
• Risk Phrases：R11; R14/15; R36/37/38
• HazardClass：4.2
• PackingGroup：I
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Metalloheterocyclic compounds Borinanes
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters